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Compound of Interest

Compound Name: C13H17ClN4O

Cat. No.: B15145436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available spectroscopic data and a

proven synthetic pathway for 4-(4-chlorophenyl)cyclohexanecarbohydrazide, a molecule of

interest in medicinal chemistry. This document is intended to serve as a valuable resource for

researchers engaged in the synthesis, characterization, and application of this compound and

its derivatives.

Spectroscopic Data
A comprehensive analysis of the spectroscopic data is crucial for the unambiguous

identification and characterization of a chemical compound. While a complete set of

experimental spectra for 4-(4-chlorophenyl)cyclohexanecarbohydrazide is not readily available

in the public domain, this guide presents the documented ¹H NMR data.

Note on Data Availability: Extensive searches for experimental Infrared (IR) and Mass

Spectrometry (MS) data for 4-(4-chlorophenyl)cyclohexanecarbohydrazide did not yield specific

spectra for this compound. The data for related structures and derivatives suggest

characteristic absorptions, but empirical data for the title compound is not currently published.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR spectroscopy is a powerful technique for elucidating the structure of organic

molecules. The following table summarizes the proton NMR data for 4-(4-

chlorophenyl)cyclohexanecarbohydrazide, acquired in DMSO-d6 at 400 MHz.

Chemical Shift (δ)
ppm

Multiplicity Number of Protons Assignment

8.97 br.s 1H -NH-NH₂

7.32 d, J = 12.0 Hz 2H Ar-H

7.24 d, J = 12.0 Hz 2H Ar-H

4.16 br.s 2H -NH-NH₂

2.55-2.47 m 1H Cyclohexyl-H

2.16-2.08 m 1H Cyclohexyl-H

1.82-1.60 m 4H Cyclohexyl-H

1.32-1.56 m 4H Cyclohexyl-H

Experimental Protocols
The synthesis of 4-(4-chlorophenyl)cyclohexanecarbohydrazide can be achieved through a

two-step process starting from commercially available materials. The detailed experimental

procedures are outlined below.

Synthesis of Methyl 4-(4-
chlorophenyl)cyclohexanecarboxylate (2)
To a solution of 4-(4-chlorophenyl)cyclohexane carboxylic acid (1) (2 g, 8.4 mmol) in methanol

(20 mL), sulphuric acid (0.1 mL) was added. The reaction mixture was stirred at room

temperature. Upon completion of the reaction, the solvent was evaporated, and the residue

was processed to afford the methyl ester.

Synthesis of 4-(4-
chlorophenyl)cyclohexanecarbohydrazide (3)
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To a solution of methyl 4-(4-chlorophenyl)cyclohexanecarboxylate (2) (1.5 g, 5.95 mmol) in

ethanol (15 mL), hydrazine hydrate (24 mmol) was added, and the mixture was heated to reflux

for 3 hours. After the reaction was complete, the ethanol was concentrated under reduced

pressure to yield the crude 4-(4-chlorophenyl)cyclohexanecarbohydrazide (3). The crude

product was then purified by slurring in n-hexane, followed by filtration and drying.

Synthesis Workflow
The following diagram illustrates the synthetic pathway for the preparation of 4-(4-

chlorophenyl)cyclohexanecarbohydrazide.
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Synthesis of 4-(4-chlorophenyl)cyclohexanecarbohydrazide

Step 1: Esterification

Step 2: Hydrazinolysis

4-(4-chlorophenyl)cyclohexane
carboxylic acid (1)

Methanol (CH3OH)
Sulphuric Acid (H2SO4)

Methyl 4-(4-chlorophenyl)cyclohexane
carboxylate (2)

Hydrazine Hydrate (N2H4·H2O)
Ethanol, Reflux

4-(4-chlorophenyl)cyclohexane
carbohydrazide (3)

Click to download full resolution via product page

Caption: Synthetic route for 4-(4-chlorophenyl)cyclohexanecarbohydrazide.
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To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 4-(4-
chlorophenyl)cyclohexanecarbohydrazide: A Technical Guide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15145436#spectroscopic-data-
nmr-ir-mass-spec-of-4-4-chlorophenyl-cyclohexanecarbohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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